Cas no 63874-38-4 (methyl 3-carbamoyl-4-hydroxybenzoate)

• Product Name: methyl 3-carbamoyl-4-hydroxybenzoate
• CAS No: 63874-38-4
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 1661589
• PubChem ID: 10607886
• Update Time: 2025-04-21

methyl 3-carbamoyl-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(aminocarbonyl)-4-hydroxy-, methyl ester
• methyl 3-carbamoyl-4-hydroxybenzoate
• EN300-122234
• Z1262631819
• Methyl 3-carbamoyl-4-hydroxybenzoate;5-Carbomethoxysalicylamide;Benzoic acid, 3-(aminocarbonyl)-4-hydroxy-, methyl ester
• G53616
• 5-methoxycarbonylsalicylamide
• 5-carbomethoxysalicylamide
• 63874-38-4
• BCP31536
• OHSWRVNWUHUSSN-UHFFFAOYSA-N
• SCHEMBL552572

• Inchi： 1S/C9H9NO4/c1-14-9(13)5-2-3-7(11)6(4-5)8(10)12/h2-4,11H,1H3,(H2,10,12)
• InChI Key： OHSWRVNWUHUSSN-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C(=O)OC)C=C1C(N)=O

Computed Properties

• Exact Mass: 195.05317
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• PSA: 89.62